52-24-4

Thiotepa

In Stock

• CAS RN:
• 52-24-4

• Formula:
• C6H12N3PS

• InChI:
• InChI=1S/C6H12N3PS/c11-10(7-1-2-7,8-3-4-8)9-5-6-9/h1-6H2

• InChIKey:
• FOCVUCIESVLUNU-UHFFFAOYSA-N

• Thio-TEPA is an alkylating agent with anticancer activity (IC50 = 1.5 μM against P388 murine leukemia cells). It alkylates DNA and inhibits thymidine incorporation (IC50 = 2 μM) inducing irreversible DNA damage. Thio-TEPA crosslinks guanine nucleotides and induces cell cycle arrest via the formation of interstrand crosslinks in L1210 and MCF-7 cancer cells in vitro. In vivo, thio-TEPA reduces the number of pulmonary metastases in mice following subcutaneous injection of melanoma cells. It also decreases the number of postoperative lung metastases when administered at a dose of 10 mg/kg after surgical removal of an S-91 melanoma tumor established via intramuscular injection in mice.
  an alkylating agent used to treat cancer.
  Chemical structure: aziridine
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in s...

(Pentafluorophenyl)glycolic acid

In Stock

• CAS RN:
• 652-24-4

• Formula:
• C8H3F5O3

• InChI:
• InChI=1S/C8H3F5O3/c9-2-1(7(14)8(15)16)3(10)5(12)6(13)4(2)11/h7,14H,(H,15,16)

• InChIKey:
• GGQAKKRNFCXRFB-UHFFFAOYSA-N

• (Pentafluorophenyl)glycolic acid is a useful research compound. Its molecular formula is C8H3F5O3 and its molecular weight is 242.1 g/mol. The purity is usually 95%.

5-(furan-2-yl)-1H-pyrazole-3-carbohydrazide

In Stock

• CAS RN:
• 92352-24-4

• Formula:
• C8H8N4O2

• InChI:
• InChI=1S/C8H8N4O2/c9-10-8(13)6-4-5(11-12-6)7-2-1-3-14-7/h1-4H,9H2,(H,10,13)(H,11,12)

• InChIKey:
• WDPPKVUTTXCXMM-UHFFFAOYSA-N

• 5-(furan-2-yl)-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C8H8N4O2 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

(Ethoxycarbonylmethyl)diphenylphosphine

In Stock

• CAS RN:
• 55552-24-4

• Formula:
• C16H17O2P

• InChI:
• InChI=1S/C16H17O2P/c1-2-18-16(17)13-19(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3

• InChIKey:
• PSFGJGLKZFVIHY-UHFFFAOYSA-N

• (Ethoxycarbonylmethyl)diphenylphosphine is a useful research compound. Its molecular formula is C16H17O2P and its molecular weight is 272.28 g/mol. The purity is usually 95%.

2-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)ethanol

In Stock

• CAS RN:
• 160052-24-4

• Formula:
• C20H28O3Si

• InChI:
• InChI=1S/C20H28O3Si/c1-20(2,3)24(18-10-6-4-7-11-18,19-12-8-5-9-13-19)23-17-16-22-15-14-21/h4-13,21H,14-17H2,1-3H3

• InChIKey:
• DIVITHMWGJFFIX-UHFFFAOYSA-N

• 2-(2-((Tert-butyldiphenylsilyl)oxy)ethoxy)ethanol is a useful research compound. Its molecular formula is C20H28O3Si and its molecular weight is 344.526. The purity is usually 95%.

2-(3,4-dimethylphenyl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione

• CAS RN:
• 445252-24-4

• Formula:
• C18H17NO4

• InChI:
• InChI=1S/C18H17NO4/c1-10-5-6-12(9-11(10)2)19-17(20)13-7-8-14(22-3)16(23-4)15(13)18(19)21/h5-9H,1-4H3

• InChIKey:
• MYHLFYNABHWRSX-UHFFFAOYSA-N

• 2-(3,4-dimethylphenyl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3g/mol. The purity is usually 95%.

N-[(adamantan-1-yl)methyl]-4-methoxynaphthalene-1-sulfonamide

Usually In Stock

• CAS RN:
• 681852-24-4

• Formula:
• C22H27NO3S

• InChI:
• InChI=1S/C22H27NO3S/c1-26-20-6-7-21(19-5-3-2-4-18(19)20)27(24,25)23-14-22-11-15-8-16(12-22)10-17(9-15)13-22/h2-7,15-17,23H,8-14H2,1H3

• InChIKey:
• KVNBCOKHFRDHNL-UHFFFAOYSA-N

• N-[(adamantan-1-yl)methyl]-4-methoxynaphthalene-1-sulfonamide is a useful research compound. Its molecular formula is C22H27NO3S and its molecular weight is 385.52. The purity is usually 95%.

Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(4-phenylbenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851952-24-4

• Formula:
• C29H23N3O5S

• InChI:
• InChI=1S/C29H23N3O5S/c1-3-37-29(35)25-23-17-38-27(24(23)28(34)32(31-25)21-13-15-22(36-2)16-14-21)30-26(33)20-11-9-19(10-12-20)18-7-5-4-6-8-18/h4-17H,3H2,1-2H3,(H,30,33)

• InChIKey:
• WSSDFWCTEZFCBZ-UHFFFAOYSA-N

• Ethyl 3-(4-methoxyphenyl)-4-oxo-5-[(4-phenylbenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C29H23N3O5S and its molecular weight is 525.58. The purity is usually 95%.

Ethyl 5-(3,4-difluorophenyl)-5-oxovalerate

In Stock

• CAS RN:
• 898752-24-4

• Formula:
• C13H14F2O3

• InChI:
• InChI=1S/C13H14F2O3/c1-2-18-13(17)5-3-4-12(16)9-6-7-10(14)11(15)8-9/h6-8H,2-5H2,1H3

• InChIKey:
• PGEWIQDYWMTIJS-UHFFFAOYSA-N

• Ethyl 5-(3,4-difluorophenyl)-5-oxovalerate is a useful research compound. Its molecular formula is C13H14F2O3 and its molecular weight is 256.24 g/mol. The purity is usually 95%.

Ethyl formyl(3-oxopropyl)carbamate

• CAS RN:
• 160652-24-4

• Formula:
• C7H11NO4

• InChI:
• InChI=1S/C7H11NO4/c1-2-12-7(11)8(6-10)4-3-5-9/h5-6H,2-4H2,1H3

• InChIKey:
• JBRNNLQBEXSICC-UHFFFAOYSA-N

• Ethyl formyl(3-oxopropyl)carbamate, also known as Ethyl formyl(3-oxopropyl)carbamate, is a useful research compound. Its molecular formula is C7H11NO4 and its molecular weight is 173.168. The purity is usually 95%.

3-[1-(Methylamino)ethyl]benzonitrile

In Stock

• CAS RN:
• 1158052-24-4

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c1-8(12-2)10-5-3-4-9(6-10)7-11/h3-6,8,12H,1-2H3

• InChIKey:
• FZFYFVXVHIGBJC-UHFFFAOYSA-N

• 3-[1-(Methylamino)ethyl]benzonitrile is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.

2-Chloro-N-(cyanomethyl)-6-methoxy-N-propylbenzamide

In Stock

• CAS RN:
• 1645552-24-4

• Formula:
• C13H15ClN2O2

• InChI:
• InChI=1S/C13H15ClN2O2/c1-3-8-16(9-7-15)13(17)12-10(14)5-4-6-11(12)18-2/h4-6H,3,8-9H2,1-2H3

• InChIKey:
• GCFZOTXSLRHSOK-UHFFFAOYSA-N

• 2-Chloro-N-(cyanomethyl)-6-methoxy-N-propylbenzamide is a useful research compound. Its molecular formula is C13H15ClN2O2 and its molecular weight is 266.73. The purity is usually 95%.

tert-butyl N-(3-aminopropyl)-N-(pyridin-3-ylmethyl)carbamate

In Stock

• CAS RN:
• 1019452-24-4

• Formula:
• C14H23N3O2

• InChI:
• InChI=1S/C14H23N3O2/c1-14(2,3)19-13(18)17(9-5-7-15)11-12-6-4-8-16-10-12/h4,6,8,10H,5,7,9,11,15H2,1-3H3

• InChIKey:
• HTSBOBORTAMVBJ-UHFFFAOYSA-N

• Tert-butyl N-(3-aminopropyl)-N-(pyridin-3-ylmethyl)carbamate is a useful research compound. Its molecular formula is C14H23N3O2 and its molecular weight is 265.35 g/mol. The purity is usually 95%.

(3-Methoxyphenyl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379952-24-4

• Formula:
• C19H22N2O3

• InChI:
• InChI=1S/C19H22N2O3/c1-23-18-6-2-5-16(12-18)19(22)21-11-3-4-15(13-21)14-24-17-7-9-20-10-8-17/h2,5-10,12,15H,3-4,11,13-14H2,1H3

• InChIKey:
• XTGPKPFTARRQDQ-UHFFFAOYSA-N

• (3-Methoxyphenyl)-[3-(pyridin-4-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.

1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one

In Stock

• CAS RN:
• 2549052-24-4

• Formula:
• C18H21N7O2

• InChI:
• InChI=1S/C18H21N7O2/c1-23-12-15(11-22-23)14-9-19-18(20-10-14)27-16-3-7-24(8-4-16)17(26)13-25-6-2-5-21-25/h2,5-6,9-12,16H,3-4,7-8,13H2,1H3

• InChIKey:
• PEIKSMOOEFUSRS-UHFFFAOYSA-N

• 1-(4-{[5-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-yl]oxy}piperidin-1-yl)-2-(1H-pyrazol-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C18H21N7O2 and its molecular weight is 367.4 g/mol. The purity is usually 95%.